Cas no 1421463-16-2 (methyl 4-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carbonylbenzoate)

• Product Name: methyl 4-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carbonylbenzoate
• CAS No: 1421463-16-2
• MF: C₂₃H₂₄N₄O₄
• MW: 420.461065292358
• CID: 6360318
• PubChem ID: 71793110
• Update Time: 2025-06-12

methyl 4-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carbonylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carbonylbenzoate
• methyl 4-[4-(1-methyl-5-oxo-4-phenyl-1,2,4-triazol-3-yl)piperidine-1-carbonyl]benzoate
• AKOS024543272
• methyl 4-(4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carbonyl)benzoate
• F6245-3263
• methyl 4-[4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carbonyl]benzoate
• VU0540385-1
• 1421463-16-2

• Inchi： 1S/C23H24N4O4/c1-25-23(30)27(19-6-4-3-5-7-19)20(24-25)16-12-14-26(15-13-16)21(28)17-8-10-18(11-9-17)22(29)31-2/h3-11,16H,12-15H2,1-2H3
• InChI Key： BADZTGVRUNIXTL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(N2CCC(C3N(C4=CC=CC=C4)C(=O)N(C)N=3)CC2)=O)C=C1

Computed Properties

• Exact Mass: 420.17975526g/mol
• Monoisotopic Mass: 420.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 82.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on methyl 4-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carbonylbenzoate

Comprehensive Analysis of Methyl 4-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carbonylbenzoate (CAS No. 1421463-16-2)

The compound methyl 4-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carbonylbenzoate (CAS No. 1421463-16-2) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,4-triazole core linked to a piperidine moiety and a benzoate ester, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like this has surged due to their versatility in medicinal chemistry. The 1,2,4-triazole scaffold, in particular, is known for its bioisosteric properties, often serving as a replacement for carboxylic acids or amides in drug design. This compound's phenyl-substituted triazolone segment may contribute to enhanced binding affinity with biological targets, a feature frequently searched by scientists investigating structure-activity relationships (SAR).

From a synthetic chemistry perspective, the ester group (methyl benzoate) in this molecule offers opportunities for further derivatization, a topic trending in click chemistry and prodrug design discussions. The piperidine-1-carbonyl linkage adds conformational rigidity, a characteristic valued in modern fragment-based drug discovery approaches. These attributes position CAS No. 1421463-16-2 as a valuable building block for high-throughput screening libraries.

The compound's potential applications extend to crop protection formulations, where triazole derivatives demonstrate notable biological activity. With growing global attention on sustainable agriculture, researchers are examining whether this molecule's structural features could contribute to novel plant growth regulators or pest control agents. Its methyl ester functionality may influence bioavailability parameters—a key consideration in agrochemical development.

Analytical characterization of methyl 4-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carbonylbenzoate typically involves advanced techniques like LC-MS and NMR spectroscopy. The compound's chromatographic behavior and spectral fingerprints are crucial data points for quality control, especially when considering its potential as a pharmaceutical intermediate. Recent publications suggest interest in its crystallographic properties, relevant to polymorph screening in drug development.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of this chemical remains an active area of investigation. The scientific community is particularly interested in how the piperidine-triazole hybrid structure influences metabolic stability—a frequent search term among medicinal chemists. Preliminary computational studies suggest the molecule may exhibit favorable blood-brain barrier permeability, sparking discussions about potential central nervous system (CNS) applications.

In material science, the conjugated system present in this compound has drawn attention for possible organic electronic applications. Researchers are exploring whether the electron-rich triazole and aromatic benzoate components could contribute to novel photovoltaic materials or OLED components, aligning with renewable energy trends. The compound's thermal stability and film-forming properties are subjects of ongoing characterization.

The synthesis of CAS No. 1421463-16-2 typically involves multi-step organic transformations, with emphasis on atom economy and green chemistry principles—topics dominating contemporary chemical literature. Process chemists are optimizing routes that minimize hazardous reagents while maintaining high enantiomeric purity, reflecting industry priorities for sustainable manufacturing.

Patent analysis reveals growing intellectual property activity surrounding related triazolone derivatives, particularly in small molecule therapeutics. The specific substitution pattern of this compound—with its 1-methyl and 4-phenyl groups—appears in several recent filings for inflammatory disease and metabolic disorder targets. This aligns with market demands for precision medicine approaches.

As regulatory landscapes evolve, the quality by design (QbD) approach to developing such specialized chemicals gains prominence. The design space for methyl 4-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carbonylbenzoate encompasses critical parameters like particle morphology and solubility profile, frequently searched terms in pharmaceutical development forums.

Future research directions may explore this compound's potential in combinatorial chemistry and DNA-encoded library technologies. Its balanced lipophilicity (predicted logP values) and molecular weight make it suitable for lead optimization campaigns. The scientific community continues to investigate whether its hydrogen bond acceptors and rotatable bonds meet optimal criteria for drug-likeness.

In academic settings, this molecule serves as an excellent case study for retrosynthetic analysis and protective group strategies. The presence of multiple functional groups—including the triazolone, ester, and amide—provides rich teaching material for advanced organic synthesis courses, addressing frequent educator queries about complex molecule demonstrations.

The commercial availability of methyl 4-4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carbonylbenzoate from specialty chemical suppliers has enabled broader investigation. Supply chain considerations for such high-value intermediates increasingly focus on batch-to-batch consistency and regulatory documentation—key concerns for end-users according to market research data.

Emerging analytical techniques like cryo-electron microscopy and microED may provide new insights into this compound's molecular interactions. Such advanced characterization methods could reveal details about its potential as a protein-binding agent or allosteric modulator, addressing common questions about molecular recognition mechanisms in biochemical systems.